Cas no 20922-03-6 (1-(1-Methylethyl)isoquinoline)

1-(1-Methylethyl)isoquinoline Properties

Names and Identifiers

• 1-(1-Methylethyl)isoquinoline
• 1-propan-2-ylisoquinoline
• Isoquinoline,1-(1-methylethyl)-
• 1-Isopropylisochinolin
• 1-isopropylisoquinoline
• FT-0645998
• SCHEMBL1102399
• FMJXFOQSCMCXGZ-UHFFFAOYSA-N
• 20922-03-6
• Isoquinoline, 1-(1-methylethyl)-
• DTXSID30506762
• 1-(Propan-2-yl)isoquinoline
• AKOS015841672
• +Expand

• InChIKey： FMJXFOQSCMCXGZ-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H13N/c1-9(2)12-11-6-4-3-5-10(11)7-8-13-12/h3-9H,1-2H3
• SMILES： CC(C)C1=NC=CC2=CC=CC=C21

Computed Properties

• Exact Mass: 171.10500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 171.104799419g/mol
• Heavy Atom Count: 13
• Complexity: 165
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.3
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• LogP: 3.35820
• PSA: 12.89000

1-(1-Methylethyl)isoquinoline Security Information

1-(1-Methylethyl)isoquinoline Customs Data

• HS CODE：2933499090
• Customs Data：

  China Customs Code:

  2933499090

  Overview:

  2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%